Cas no 1521700-65-1 (1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol)
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol
- EN300-1829646
- 1521700-65-1
-
- Inchi: 1S/C10H14FNO2/c1-14-10-4-2-3-9(11)8(10)5-7(13)6-12/h2-4,7,13H,5-6,12H2,1H3
- InChI Key: LQHMKJWZWZSNDF-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1CC(CN)O)OC
Computed Properties
- Exact Mass: 199.10085685g/mol
- Monoisotopic Mass: 199.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55.5Ų
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829646-0.05g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1829646-0.1g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1829646-0.25g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1829646-0.5g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1829646-1.0g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1829646-2.5g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1829646-5.0g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1829646-10.0g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1829646-1g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1829646-5g |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol |
1521700-65-1 | 5g |
$3065.0 | 2023-09-19 |
1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol
Research Brief on 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol (CAS: 1521700-65-1)
In recent years, the compound 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol (CAS: 1521700-65-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both fluoro and methoxy substituents on the phenyl ring, coupled with the amino-propanol backbone, makes it a versatile scaffold for drug development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol. The researchers employed a multi-step synthesis involving a key intermediate, which was subsequently functionalized to yield the target compound. The study highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for further pharmacological evaluations. The synthetic route was also noted for its scalability, making it suitable for industrial applications.
In terms of biological activity, preliminary in vitro studies have demonstrated that 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, the compound was found to interfere with the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess any potential side effects.
Another area of interest is the compound's potential role in central nervous system (CNS) disorders. A study conducted by a team at the University of Cambridge investigated the interaction of 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol with neurotransmitter receptors. The results indicated a selective affinity for serotonin receptors, particularly the 5-HT2A subtype. This receptor is implicated in various psychiatric conditions, including depression and schizophrenia. The study posits that the compound could serve as a lead structure for the development of novel psychotropic drugs, though extensive pharmacological profiling is still needed.
Despite these promising findings, challenges remain in the development of 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent advancements in computational chemistry and molecular modeling are expected to play a pivotal role in optimizing the compound's pharmacokinetic properties. For instance, a 2023 study utilized density functional theory (DFT) calculations to predict the metabolic pathways of the compound, providing valuable insights for future structural modifications.
In conclusion, 1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol (CAS: 1521700-65-1) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and preliminary biological activities make it a valuable scaffold for developing therapeutics targeting inflammation and CNS disorders. However, rigorous preclinical and clinical studies are essential to fully realize its potential. The ongoing research in this area underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists to advance this compound from the bench to the bedside.
1521700-65-1 (1-amino-3-(2-fluoro-6-methoxyphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)